N5-(2,4-Dichlorophenyl)-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine

Specification

• CAS No.: 338403-46-6
• Molecular Formula: C11H8Cl2N6
• Molecular Weight: 295.12 g/mol
• IUPAC Name: N-(2,4-dichlorophenyl)-4-imino-1H-pyrazolo[3,4-d]pyrimidin-5-amine
• Standard InChI: InChI=1S/C11H8Cl2N6/c12-6-1-2-9(8(13)3-6)18-19-5-15-11-7(10(19)14)4-16-17-11/h1-5,14,18H,(H,16,17)
• Standard InChI Key: IIKOARVVMAQAPW-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)NN2C=NC3=C(C2=N)C=NN3
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NN2C=NC3=C(C2=N)C=NN3

Introduction

N5-(2,4-Dichlorophenyl)-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine is a complex organic compound belonging to the class of pyrazolo[3,4-d]pyrimidines. This compound features a unique fused heterocyclic structure, which has garnered significant interest in medicinal chemistry due to its potential therapeutic applications. The presence of a dichlorophenyl substituent may enhance its biological activity and selectivity.

Synthesis and Chemical Reactivity

The synthesis of N5-(2,4-Dichlorophenyl)-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine typically involves multiple steps, reflecting its synthetic accessibility and potential for further derivatization. While specific synthesis pathways are not detailed in the available literature, the compound's versatility in synthetic organic chemistry is highlighted by its potential for modification to improve efficacy in biological applications.

Biological Activity and Potential Applications

N5-(2,4-Dichlorophenyl)-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine has been studied for its potential as an anticancer agent. It is believed to inhibit specific kinases involved in tumor growth and proliferation. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit cell migration and invasion. Additionally, it may possess anti-inflammatory properties, making it a candidate for further exploration in therapeutic applications.

Research Findings

Biological Activity	Description
Anticancer Properties	Inhibits specific kinases involved in tumor growth and proliferation.
Apoptosis Induction	Induces apoptosis in cancer cells.
Anti-inflammatory	Potential anti-inflammatory properties.

Medicinal Chemistry and Therapeutic Potential

Pyrazolo[3,4-d]pyrimidines, including N5-(2,4-Dichlorophenyl)-5H-pyrazolo[3,4-d]pyrimidine-4,5-diamine, have been explored for their kinase inhibitory properties and other biological functions. The structural modifications of these compounds are crucial in enhancing their pharmacological properties, making them promising candidates for drug development.